2-(3-Bromo-2,6-dimethylphenyl)acetic acid

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.1 g/mol
• IUPAC Name: 2-(3-bromo-2,6-dimethylphenyl)acetic acid
• InChI: InChI=1S/C10H11BrO2/c1-6-3-4-9(11)7(2)8(6)5-10(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key: QQVIMQAJDZWEFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)C)CC(=O)O

Description

2-(3-Bromo-2,6-dimethylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 45° C., a solution of 8.5 kg [53.2 mol] of bromine in 10 l of glacial acetic acid is added dropwise to a solution of 6.86 kg [40.45 mol] of 2,6-dimethylphenylacetic acid in 401 of glacial acetic acid. The reaction mixture is then stirred at 45° C. for another 16 hours and concentrated on a rotary evaporator. The solid obtained is stirred in 10 l of cyclohexane at room temperature. After filtration, the residue is washed a little at a time with 10 l of cyclohexane and then dried. This gives 8.43 kg of a solid.